3-methoxy-1-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[(4-oxo-3H-phthalazin-1-yl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C15H15N5O3/c1-20-8-11(15(19-20)23-2)13(21)16-7-12-9-5-3-4-6-10(9)14(22)18-17-12/h3-6,8H,7H2,1-2H3,(H,16,21)(H,18,22)
• InChI Key: LWKWHJYYGKZTIM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC2=NNC(=O)C3=CC=CC=C32
• Molecular Formula: C15H15N5O3
• Molecular Weight: 313.31 g/mol
• CAS No.: 1207029-60-4

Description

3-methoxy-1-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H15N5O3 and its molecular weight is 313.317. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related compounds have been explored, demonstrating methodologies for creating derivatives with potential biological activities. For example, the synthesis, characterization, and cytotoxicity of some new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been documented. These compounds were synthesized through reactions involving similar structures and were tested for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Antimicrobial and Cytotoxicity Studies

Research into novel modified Strobilurin derivatives, including 3-isoxazoline substituted methyl-3-methoxy-2-(4-oxo-3,4-dihydrophthalazin-1-yl)prop-2-enoate derivatives, has shown good antimicrobial activity. These studies highlight the compound's utility in developing antimicrobial agents (Sridhara et al., 2011).

Development of Ligands and Complexes

The compound's derivatives have been used to develop ligands for forming complexes with platinum(II) and palladium(II) metal ions, showing potential applications in the field of coordination chemistry and catalysis (Budzisz, Małecka, & Nawrot, 2004).

Structural and Electronic Analysis

Studies on novel pyrazole derivatives, such as 3-(3-methoxyphenyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, have included detailed structural and electronic analysis. This research has contributed to understanding the compound's thermo-optical properties and its molecular geometry through DFT calculations, indicating its potential in materials science and molecular electronics (Kumara et al., 2018).